4-(3-Morpholinopropoxy)benzonitrile
Cat. No. B8644960
M. Wt: 246.30 g/mol
InChI Key: SBCPMTIGBPCIGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05698560
Procedure details
According to a similar manner as that in Reference Example 78 except that 4-cyanophenol, 1-bromo-3-chloropropane, and morpholine were used, 4-(3-morpholinopropoxy)benzonitrile (quantitative) was obtained as a crude product.
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[CH:8]=[CH:7][C:6]([OH:9])=[CH:5][CH:4]=1)#[N:2].Br[CH2:11][CH2:12][CH2:13]Cl.[NH:15]1[CH2:20][CH2:19][O:18][CH2:17][CH2:16]1>>[O:18]1[CH2:19][CH2:20][N:15]([CH2:11][CH2:12][CH2:13][O:9][C:6]2[CH:7]=[CH:8][C:3]([C:1]#[N:2])=[CH:4][CH:5]=2)[CH2:16][CH2:17]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(#N)C1=CC=C(C=C1)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCCCCl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1CCOCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O1CCN(CC1)CCCOC1=CC=C(C#N)C=C1
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Name
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Type
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product
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Smiles
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
